Cas no 2137440-27-6 (rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine)

Technical Introduction: rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine is a chiral heterocyclic compound featuring a benzoxazine core with a methyl substituent at the 7-position. Its octahydro structure confers rigidity and stereochemical complexity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The rac-(4aR,8aS) stereoisomer offers distinct reactivity profiles due to its defined spatial configuration, enhancing selectivity in asymmetric transformations. This compound’s stability under standard conditions and compatibility with further functionalization render it suitable for modular drug design and catalyst development. Its structural motifs are often leveraged in bioactive molecule synthesis, particularly for targeting central nervous system (CNS) receptors or as a scaffold for chiral auxiliaries.
rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine structure
2137440-27-6 structure
Product Name:rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine
CAS No:2137440-27-6
MF:C9H17NO
MW:155.237382650375
CID:6006216
PubChem ID:165839566
Update Time:2025-05-25

rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

    • EN300-732173
    • rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine
    • 2137440-27-6
    • Inchi: 1S/C9H17NO/c1-7-2-3-8-9(6-7)11-5-4-10-8/h7-10H,2-6H2,1H3/t7?,8-,9+/m0/s1
    • InChI Key: MVHCIRMDZHBDFO-SXNZSPLWSA-N
    • SMILES: O1CCN[C@H]2CCC(C)C[C@@H]12

Computed Properties

  • Exact Mass: 155.131014166g/mol
  • Monoisotopic Mass: 155.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 21.3Ų

rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-732173-0.05g
rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine
2137440-27-6 95.0%
0.05g
$912.0 2025-03-11
Enamine
EN300-732173-0.1g
rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine
2137440-27-6 95.0%
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$956.0 2025-03-11
Enamine
EN300-732173-0.25g
rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine
2137440-27-6 95.0%
0.25g
$999.0 2025-03-11
Enamine
EN300-732173-0.5g
rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine
2137440-27-6 95.0%
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$1043.0 2025-03-11
Enamine
EN300-732173-1.0g
rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine
2137440-27-6 95.0%
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Enamine
EN300-732173-2.5g
rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine
2137440-27-6 95.0%
2.5g
$2127.0 2025-03-11
Enamine
EN300-732173-5.0g
rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine
2137440-27-6 95.0%
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$3147.0 2025-03-11
Enamine
EN300-732173-10.0g
rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine
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Additional information on rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine

Exploring the Chemical Properties and Applications of rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine (CAS No. 2137440-27-6)

The compound rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine, identified by the CAS registry number 2137440-27-6, is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds containing both oxygen and nitrogen atoms in their structure. The specific stereochemistry of this compound, denoted by the (4aR,8aS) configuration, plays a crucial role in its chemical properties and biological activity.

Recent studies have highlighted the importance of benzoxazines in various fields, including materials science and pharmacology. The octahydro designation in the name indicates that this compound is a partially hydrogenated derivative of the parent benzoxazine structure. This partial hydrogenation imparts unique physical and chemical properties to the molecule, making it suitable for a wide range of applications.

The synthesis of rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a study published in 2023 demonstrated that the use of microwave-assisted synthesis significantly reduced reaction times while maintaining high product quality.

In terms of applications, this compound has shown promise in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Additionally, its ability to form stable complexes with metal ions has led to its investigation as a potential ligand in catalysis.

The biological activity of rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine is another area of active research. Studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential use in drug development. Furthermore, its stereochemistry-dependent bioactivity has been explored in preclinical models, with encouraging results reported in recent literature.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its potential impact on ecosystems. Research indicates that it undergoes rapid biodegradation under aerobic conditions, reducing concerns about long-term environmental persistence.

In conclusion, rac-(4aR,8aS)-7-methyl-octahydro-2H-1,4-benzoxazine (CAS No. 2137440-27-6) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties and stereochemical configuration make it an intriguing subject for further research and development.

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